![molecular formula C20H24N2O5 B269135 N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide](/img/structure/B269135.png)
N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide, also known as BTCP, is a chemical compound that has been studied extensively for its potential use in scientific research. In
Mechanism of Action
N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide acts as a dopamine receptor agonist, meaning that it binds to and activates dopamine receptors in the brain. This leads to an increase in dopamine release, which can have various effects on the brain and body. The exact mechanism of action of this compound is still not fully understood, but it is thought to involve the modulation of dopamine signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects on the brain and body. It has been shown to increase dopamine release in the striatum, a region of the brain that is involved in movement and reward. It has also been found to increase locomotor activity and induce stereotypic behaviors in animals. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide has several advantages for use in lab experiments. It has a high affinity for dopamine receptors, making it a useful tool for studying the role of dopamine in various neurological disorders. It is also relatively easy to synthesize and can be obtained in large quantities. However, there are also some limitations to its use. This compound has been found to have some toxicity in animals, and its effects on humans are not fully understood. Additionally, its use in lab experiments may not fully reflect the complex interactions that occur in the human brain.
Future Directions
There are several future directions for research on N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide. One area of interest is the development of more selective dopamine receptor agonists that can target specific subtypes of dopamine receptors. Another area of interest is the use of this compound in the study of addiction and substance abuse, as dopamine signaling is known to play a key role in these disorders. Additionally, this compound may have potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Further research is needed to fully understand the potential uses and limitations of this compound.
In conclusion, this compound, or this compound, is a chemical compound that has been studied extensively for its potential use in scientific research. Its high affinity for dopamine receptors makes it a useful tool for studying the role of dopamine in various neurological disorders. However, its use in lab experiments may not fully reflect the complex interactions that occur in the human brain, and its effects on humans are not fully understood. Further research is needed to fully understand the potential uses and limitations of this compound.
Synthesis Methods
N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide can be synthesized through a multi-step process that involves the reaction of 3,4,5-trimethoxybenzaldehyde with isopropylamine, followed by the reaction of the resulting product with phosgene. The final step involves the reaction of the resulting product with 3-(tert-butoxycarbonyl)aminophenol to obtain this compound.
Scientific Research Applications
N-{3-[(isopropylamino)carbonyl]phenyl}-3,4,5-trimethoxybenzamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for dopamine receptors, which are involved in the regulation of movement, mood, and reward. This compound has been used to study the role of dopamine receptors in various neurological disorders, including Parkinson's disease, schizophrenia, and addiction.
properties
Molecular Formula |
C20H24N2O5 |
---|---|
Molecular Weight |
372.4 g/mol |
IUPAC Name |
3,4,5-trimethoxy-N-[3-(propan-2-ylcarbamoyl)phenyl]benzamide |
InChI |
InChI=1S/C20H24N2O5/c1-12(2)21-19(23)13-7-6-8-15(9-13)22-20(24)14-10-16(25-3)18(27-5)17(11-14)26-4/h6-12H,1-5H3,(H,21,23)(H,22,24) |
InChI Key |
JFVHDCPLRKUHRK-UHFFFAOYSA-N |
SMILES |
CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC |
Canonical SMILES |
CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=C(C(=C2)OC)OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.